Cas no 1016513-26-0 (4-(2-Bromophenoxy)butanenitrile)
1016513-26-0 structure
Product Name:4-(2-Bromophenoxy)butanenitrile
CAS No:1016513-26-0
MF:C10H10BrNO
MW:240.09650182724
CID:5069613
PubChem ID:24693579
Update Time:2025-07-28
4-(2-Bromophenoxy)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-bromophenoxy)butanenitrile
- Z54673826
- AKOS000175396
- 1016513-26-0
- EN300-42823
- CS-0249229
- 4-(2-Bromophenoxy)butanenitrile
-
- Inchi： 1S/C10H10BrNO/c11-9-5-1-2-6-10(9)13-8-4-3-7-12/h1-2,5-6H,3-4,8H2
- InChI Key： ZDSRGOVTHDLWBJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1OCCCC#N
Computed Properties
- Exact Mass: 238.99458g/mol
- Monoisotopic Mass: 238.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33
4-(2-Bromophenoxy)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B793148-25mg |
4-(2-Bromophenoxy)butanenitrile |
1016513-26-0 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B793148-50mg |
4-(2-Bromophenoxy)butanenitrile |
1016513-26-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B793148-250mg |
4-(2-Bromophenoxy)butanenitrile |
1016513-26-0 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-42823-0.05g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 0.05g |
$64.0 | 2023-06-17 | |
| Enamine | EN300-42823-0.1g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 0.1g |
$83.0 | 2023-06-17 | |
| Enamine | EN300-42823-0.25g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 0.25g |
$116.0 | 2023-06-17 | |
| Enamine | EN300-42823-0.5g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 0.5g |
$218.0 | 2023-06-17 | |
| Enamine | EN300-42823-1.0g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 1g |
$314.0 | 2023-06-17 | |
| Enamine | EN300-42823-2.5g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 2.5g |
$614.0 | 2023-06-17 | |
| Enamine | EN300-42823-5.0g |
4-(2-bromophenoxy)butanenitrile |
1016513-26-0 | 95% | 5g |
$908.0 | 2023-06-17 |
4-(2-Bromophenoxy)butanenitrile Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
1016513-26-0 (4-(2-Bromophenoxy)butanenitrile) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
